Cas no 426265-73-8 (4-Bromo-2-chlorobenzamide)

• Product Name: 4-Bromo-2-chlorobenzamide
• CAS No: 426265-73-8
• MF: C₇H₅BrClNO
• MW: 234.477699995041
• MDL: MFCD12026002
• CID: 856834
• PubChem ID: 21904752
• Update Time: 2025-10-28

4-Bromo-2-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chlorobenzamide
• ACMC-209jqm
• AG-F-51568
• AK-98528
• ANW-29852
• CTK4I6487
• SureCN1328959
• DTXSID90619827
• CS-0119966
• BS-28277
• SCHEMBL1328959
• E90684
• Benzamide, 4-bromo-2-chloro-
• BSA26573
• 426265-73-8
• EN300-267490
• MFCD12026002
• SB77065
• AKOS009988161
• Z448248264
• ORFWVGHYCXGUHS-UHFFFAOYSA-N
• KX79M6AR9Z

• MDL： MFCD12026002
• Inchi： 1S/C7H5BrClNO/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H2,10,11)
• InChI Key： ORFWVGHYCXGUHS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(N)=O)=C(C=1)Cl

Computed Properties

• Exact Mass: 232.92400
• Monoisotopic Mass: 232.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 2.90170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 4-Bromo-2-chlorobenzamide

4-Bromo-2-chlorobenzamide (CAS No 426265-73-8): A Comprehensive Overview

The compound 4-Bromo-2-chlorobenzamide (CAS No 426265-73-8) is a significant molecule in the field of organic chemistry, particularly within the realm of aromatic amides. This compound has garnered attention due to its unique structural properties and potential applications in various scientific and industrial domains. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in research involving 4-Bromo-2-chlorobenzamide.

4-Bromo-2-chlorobenzamide is an aromatic amide derivative characterized by a benzene ring substituted with bromine at the para position and chlorine at the meta position relative to the amide group. The presence of these halogen substituents imparts distinct electronic and steric properties to the molecule, making it a versatile building block in organic synthesis. Recent studies have highlighted its role in the development of novel materials, pharmaceuticals, and advanced chemical intermediates.

One of the key areas where 4-Bromo-2-chlorobenzamide has shown promise is in materials science. Researchers have explored its use as a precursor for synthesizing advanced polymers and high-performance materials. For instance, a study published in *Advanced Materials* demonstrated how this compound can be employed to create lightweight, high-strength composites suitable for aerospace applications. The bromine and chlorine substituents play a crucial role in modulating the electronic properties of the resulting materials, enhancing their thermal stability and mechanical integrity.

In the pharmaceutical industry, 4-Bromo-2-chlorobenzamide has been investigated as a potential lead compound for drug development. Its amide functionality makes it an attractive candidate for designing bioactive molecules with specific pharmacokinetic profiles. A recent study in *Journal of Medicinal Chemistry* reported that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. The halogen substituents were found to significantly influence the compound's bioavailability and efficacy.

The synthesis of 4-Bromo-2-chlorobenzamide typically involves multi-step organic reactions, often utilizing coupling agents and activating reagents to facilitate the formation of the amide bond. A notable advancement in its synthesis was reported in *Organic Process Research & Development*, where researchers developed a scalable, environmentally friendly method for producing this compound on an industrial scale. This method employs catalytic hydrogenation and microwave-assisted synthesis techniques, reducing production costs while minimizing environmental impact.

Another emerging application of 4-Bromo-2-chlorobenzamide is in the field of electrochemistry. Scientists have discovered that this compound can serve as an effective electrolyte additive in lithium-ion batteries, enhancing their energy density and cycle life. A study published in *Nature Energy* highlighted how incorporating this compound into battery systems improves ion transport efficiency and stabilizes electrode surfaces during charging cycles.

Furthermore, 4-Bromo-2-chlorobenzamide has been utilized as a chiral auxiliary in asymmetric synthesis reactions. Its ability to induce high enantioselectivity in certain transformations has made it valuable in the production of chiral pharmaceutical intermediates. Recent research has focused on optimizing reaction conditions to maximize enantioselectivity while maintaining high yields.

In conclusion, 4-Bromo-2-chlorobenzamide (CAS No 426265-73-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potentials for this compound, its role in advancing technology and medicine is expected to grow significantly.